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Compound of Interest

Compound Name: RU 58642

Cat. No.: B1680186

For researchers and drug development professionals, ensuring the safe handling and disposal
of investigational compounds like RU 58642 is paramount for laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step approach to the
proper disposal of RU 58642, a potent non-steroidal antiandrogen. Adherence to these
procedures will help maintain a safe laboratory environment and ensure compliance with
regulatory standards.

Hazard Assessment and Classification

RU 58642 is a research compound with a high affinity for the androgen receptor. While a
specific Safety Data Sheet (SDS) is not publicly available, data from structurally and
functionally similar non-steroidal antiandrogens such as bicalutamide, flutamide, and nilutamide
indicate that RU 58642 should be handled as a hazardous substance.

Inferred Hazardous Properties of RU 58642:
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Hazard Class

Description

Precautionary Measures

Acute Toxicity (Oral)

Likely to be harmful or toxic if

swallowed.

Avoid ingestion. Do not eat,
drink, or smoke when

handling.

Reproductive Toxicity

May damage fertility or the
unborn child.[1][2][3][4][5]1[6][7]

Personnel who are pregnant or
planning to become pregnant

should avoid exposure.

Specific Target Organ Toxicity

May cause damage to organs
through prolonged or repeated

exposure.[3][4]

Use in a well-ventilated area,
preferably a chemical fume
hood.[8]

Aquatic Toxicity

Potentially toxic to aquatic life

with long-lasting effects.[3][4]
[°]

Prevent release to the
environment. Do not dispose
of down the drain.[9][10]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling RU 58642 to minimize exposure.

PPE Item

Specifications

Gloves

Nitrile or other chemically resistant gloves.

Eye Protection

Safety glasses with side shields or goggles.

Lab Coat

Standard laboratory coat.

Respiratory Protection

A NIOSH-approved respirator may be necessary

if handling large quantities or if there is a risk of

aerosolization.

Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure

compliant disposal.

Step-by-Step Waste Collection Protocol:
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e Designate a Waste Container: Use a clearly labeled, leak-proof container for RU 58642
waste. The container must be compatible with the chemical and should have a secure screw-
top cap.

o Labeling: The waste container must be labeled with a "Hazardous Waste" sticker. The label
should include:

o The full chemical name: "RU 58642"
o The primary hazard(s): "Toxic," "Reproductive Hazard"
o The date accumulation started.

e Segregation:

o Solid Waste: Unused or expired RU 58642, contaminated lab materials (e.g., weighing
paper, gloves, pipette tips).

o Liquid Waste: Solutions containing RU 58642. Do not mix with other incompatible waste
streams.

o Container Management: Keep the waste container closed except when adding waste. Do not
overfill the container; leave at least 10% headspace for expansion.

Storage of RU 58642 Waste

Hazardous waste must be stored in a designated and controlled area pending disposal.

e Location: Store the waste container in a designated Satellite Accumulation Area (SAA),
which should be at or near the point of generation and under the control of laboratory
personnel.[11]

o Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills from reaching the environment.

e Segregation: Store RU 58642 waste away from incompatible materials.

Disposal Procedure
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The ultimate disposal of RU 58642 must be handled by a licensed hazardous waste disposal

company.

Procedural Steps for Disposal:

e Contact Environmental Health and Safety (EHS): When the waste container is full or has

been in storage for the maximum allowed time (typically 90 days), contact your institution's

EHS office to arrange for a pickup.[12]

o Documentation: Complete any required waste disposal forms provided by your EHS office.

o Professional Disposal: The licensed waste disposal vendor will transport the waste for final

disposal, which is typically high-temperature incineration.[4][10][13]

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision points and processes for the proper disposal

of RU 58642.
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Caption: Workflow for the proper disposal of RU 58642.
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Caption: Decision logic for segregating RU 58642 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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